Cas no 1531668-49-1 (N-[(4-chlorothiophen-2-yl)methyl]-4-(trifluoromethyl)aniline)

• Product Name: N-[(4-chlorothiophen-2-yl)methyl]-4-(trifluoromethyl)aniline
• CAS No: 1531668-49-1
• MF: C₁₂H₉ClF₃NS
• MW: 291.719771146774
• CID: 5323703
• Update Time: 2025-09-28

N-[(4-chlorothiophen-2-yl)methyl]-4-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-N-[4-(trifluoromethyl)phenyl]-2-thiophenemethanamine
• N-[(4-chlorothiophen-2-yl)methyl]-4-(trifluoromethyl)aniline

• Inchi： 1S/C12H9ClF3NS/c13-9-5-11(18-7-9)6-17-10-3-1-8(2-4-10)12(14,15)16/h1-5,7,17H,6H2
• InChI Key： CLUWRGXPQUCQIU-UHFFFAOYSA-N
• SMILES： C1(CNC2=CC=C(C(F)(F)F)C=C2)SC=C(Cl)C=1

Experimental Properties

• Density: 1.426±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 343.9±42.0 °C(Predicted)
• pka: 1.12±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-[(4-chlorothiophen-2-yl)methyl]-4-(trifluoromethyl)aniline

Professional Introduction to N-[(4-chlorothiophen-2-yl)methyl]-4-(trifluoromethyl)aniline (CAS No. 1531668-49-1)

N-[(4-chlorothiophen-2-yl)methyl]-4-(trifluoromethyl)aniline is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1531668-49-1, represents a promising candidate for further exploration in drug discovery and development. The molecular structure of this compound features a combination of aromatic rings and functional groups that make it particularly interesting for its potential biological activities.

The core structure of N-[(4-chlorothiophen-2-yl)methyl]-4-(trifluoromethyl)aniline consists of a benzene ring substituted with a trifluoromethyl group at the 4-position and an aniline moiety linked to a chlorothiophene ring. The presence of these specific functional groups contributes to the compound's unique chemical properties and reactivity, which are essential for its potential applications in medicinal chemistry. The chlorothiophene ring, in particular, is known for its ability to interact with biological targets in novel ways, making it a valuable component in the design of new therapeutic agents.

In recent years, there has been growing interest in the development of compounds that incorporate fluoro substituents, such as the trifluoromethyl group found in this molecule. Fluoroalkyl groups are widely recognized for their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of drug candidates. The incorporation of a trifluoromethyl group into the structure of N-[(4-chlorothiophen-2-yl)methyl]-4-(trifluoromethyl)aniline is likely to contribute to these desirable characteristics, making it a compelling subject for further investigation.

The aniline moiety in this compound is another key feature that warrants attention. Aniline derivatives have long been recognized for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The combination of an aniline group with a chlorothiophene ring provides a unique scaffold that may exhibit novel pharmacological effects. This makes N-[(4-chlorothiophen-2-yl)methyl]-4-(trifluoromethyl)aniline a potentially valuable candidate for further exploration in the development of new therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to more effectively predict the biological activity of novel compounds. These tools have been instrumental in identifying promising candidates like N-[(4-chlorothiophen-2-yl)methyl]-4-(trifluoromethyl)aniline for further experimental validation. By leveraging these computational methods, scientists can gain insights into the potential interactions between this compound and various biological targets, which can guide the design of more effective drug candidates.

The synthesis of N-[(4-chlorothiophen-2-yl)methyl]-4-(trifluoromethyl)aniline presents several challenges due to its complex molecular structure. However, recent developments in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as cross-coupling reactions and palladium-catalyzed transformations have been particularly useful in building the intricate scaffolds found in this compound. These advances in synthetic chemistry are crucial for enabling the production of high-quality samples for biological testing.

In conclusion, N-[(4-chlorothiophen-2-yl)methyl]-4-(trifluoromethyl)aniline represents a fascinating compound with significant potential in the field of pharmaceutical chemistry. Its unique molecular structure, featuring both aromatic rings and functional groups like the trifluoromethyl group and aniline moiety, makes it an attractive candidate for further exploration. With ongoing advancements in computational chemistry and synthetic methodologies, this compound is poised to play a crucial role in the development of new therapeutic agents.